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Core Profile of RUSKI-201 dihydrochloride

The table below summarizes the key identified information for RUSKI-201 dihydrochloride [1].

Attribute Description

Product Name RUSKI-201 dihydrochloride

Target Hedgehog acyltransferase (Hhat)

Mechanism of Action Potent and specific inhibition of Hhat; blocks Hedgehog (Hh) signaling and
inhibits Hh palmitoylation.

Reported IC₅₀ 0.20 μM [1]

Key Application Serves as a potential chemical probe for studying Hhat catalytic function in

cells [1].

Supporting
Experimental Evidence

In vitro enzyme assay demonstrating IC₅₀; cellular assays showing blocked

Hh signaling from Sonic hedgehog (Shh) overexpressing cells [1].

The Role of Hhat in Hedgehog Signaling
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Hhat is a key enzyme in the Sonic Hedgehog (Shh) signaling pathway, which is crucial in embryonic

development and is often reactivated in cancers [2]. Hhat catalyzes the palmitoylation of the Hedgehog

ligand, a specific lipid modification that is essential for the ligand's full activity and ability to signal to

neighboring cells [2] [1].

The following diagram illustrates the Hedgehog signaling pathway and how RUSKI-201 exerts its inhibitory

effect.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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